Cas no 2138154-97-7 (Tert-butyl 4-amino-5-methoxypent-2-ynoate)
Tert-butyl 4-amino-5-methoxypent-2-ynoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-786834
- tert-butyl 4-amino-5-methoxypent-2-ynoate
- 2138154-97-7
- Tert-butyl 4-amino-5-methoxypent-2-ynoate
-
- Inchi: 1S/C10H17NO3/c1-10(2,3)14-9(12)6-5-8(11)7-13-4/h8H,7,11H2,1-4H3
- InChI Key: BVDNMACTEJIXSI-UHFFFAOYSA-N
- SMILES: O(C(C#CC(COC)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 199.12084340g/mol
- Monoisotopic Mass: 199.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 61.6Ų
Tert-butyl 4-amino-5-methoxypent-2-ynoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-786834-1.0g |
tert-butyl 4-amino-5-methoxypent-2-ynoate |
2138154-97-7 | 95% | 1.0g |
$1500.0 | 2024-05-22 | |
| Enamine | EN300-786834-0.05g |
tert-butyl 4-amino-5-methoxypent-2-ynoate |
2138154-97-7 | 95% | 0.05g |
$1261.0 | 2024-05-22 | |
| Enamine | EN300-786834-0.1g |
tert-butyl 4-amino-5-methoxypent-2-ynoate |
2138154-97-7 | 95% | 0.1g |
$1320.0 | 2024-05-22 | |
| Enamine | EN300-786834-0.25g |
tert-butyl 4-amino-5-methoxypent-2-ynoate |
2138154-97-7 | 95% | 0.25g |
$1381.0 | 2024-05-22 | |
| Enamine | EN300-786834-0.5g |
tert-butyl 4-amino-5-methoxypent-2-ynoate |
2138154-97-7 | 95% | 0.5g |
$1440.0 | 2024-05-22 | |
| Enamine | EN300-786834-2.5g |
tert-butyl 4-amino-5-methoxypent-2-ynoate |
2138154-97-7 | 95% | 2.5g |
$2940.0 | 2024-05-22 | |
| Enamine | EN300-786834-5.0g |
tert-butyl 4-amino-5-methoxypent-2-ynoate |
2138154-97-7 | 95% | 5.0g |
$4349.0 | 2024-05-22 | |
| Enamine | EN300-786834-10.0g |
tert-butyl 4-amino-5-methoxypent-2-ynoate |
2138154-97-7 | 95% | 10.0g |
$6450.0 | 2024-05-22 |
Tert-butyl 4-amino-5-methoxypent-2-ynoate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on Tert-butyl 4-amino-5-methoxypent-2-ynoate
Introduction to Tert-butyl 4-amino-5-methoxypent-2-ynoate (CAS No. 2138154-97-7)
Tert-butyl 4-amino-5-methoxypent-2-ynoate, with the chemical formula C9H13N1O2, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound is characterized by its Tert-butyl group, which contributes to its stability and reactivity, and its 4-amino and 5-methoxy substituents, which play crucial roles in its biological activity. The presence of a pent-2-ynoate moiety adds to its structural complexity, making it a valuable intermediate in the synthesis of more complex molecules.
The CAS No. 2138154-97-7 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and research continuity. Tert-butyl 4-amino-5-methoxypent-2-ynoate has garnered attention due to its potential applications in drug development and as a building block for more sophisticated pharmacophores. Its unique structural features make it a versatile tool for chemists exploring new synthetic pathways and molecular architectures.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activity. Tert-butyl 4-amino-5-methoxypent-2-ynoate fits well within this trend, as its structural framework allows for modifications that can enhance its pharmacological properties. For instance, the 4-amino group can be further functionalized to introduce additional binding sites for target proteins, while the 5-methoxy group can influence electronic distribution and metabolic stability.
One of the most compelling aspects of Tert-butyl 4-amino-5-methoxypent-2-ynoate is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop new analogs with improved efficacy and reduced side effects. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. The pent-2-ynoate moiety, in particular, has been explored for its ability to enhance binding affinity and selectivity when incorporated into drug-like molecules.
The synthesis of Tert-butyl 4-amino-5-methoxypent-2-ynoate involves multi-step organic reactions that highlight the compound's synthetic utility. The introduction of the Tert-butyl group provides steric hindrance, which can protect reactive sites during subsequent transformations. Meanwhile, the 4-amino and 5-methoxy groups offer handles for further functionalization through techniques such as nucleophilic substitution or coupling reactions. These synthetic strategies have enabled the preparation of a diverse array of derivatives with tailored properties.
Recent advancements in computational chemistry have further enhanced the understanding of Tert-butyl 4-amino-5-methoxypent-2-ynoate's reactivity and potential applications. Molecular modeling studies have revealed insights into how modifications at the 4-amino and 5-methoxy positions can influence biological activity. These predictions have guided experimental efforts, leading to the discovery of new compounds with improved pharmacokinetic profiles. The integration of experimental data with computational methods has become a cornerstone of modern drug discovery, and Tert-butyl 4-amino-5-methoxypent-2-ynoate serves as an excellent example of this interdisciplinary approach.
The pharmaceutical industry has also recognized the value of Tert-butyl 4-amino-5-methoxypent-2-ynoate as a scaffold for developing new therapies. Its structural features make it amenable to modifications that can optimize drug-like properties such as solubility, bioavailability, and metabolic stability. For instance, recent studies have demonstrated that incorporating this compound into prodrug formulations can enhance delivery efficiency to target tissues. This underscores its versatility as a tool for addressing unmet medical needs.
In conclusion, Tert-butyl 4-amino-5-methoxypent-2-ynoate (CAS No. 2138154-97-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the Tert-butyl, 4-amino, and 5-methoxy groups, make it a valuable intermediate for synthesizing bioactive molecules. Advances in synthetic chemistry and computational modeling continue to expand its applications, making it an indispensable tool for chemists exploring new therapeutic agents. As research progresses, it is likely that this compound will play an even greater role in shaping the future of drug discovery.
2138154-97-7 (Tert-butyl 4-amino-5-methoxypent-2-ynoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)